Cas no 79126-41-3 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-[[(phenylmethyl)amino]methyl]-)

• Product Name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-[[(phenylmethyl)amino]methyl]-
• CAS No: 79126-41-3
• MF: C₂₂H₃₁NO
• MW: 325.487646341324
• CID: 533327
• PubChem ID: 2756609
• Update Time: 2025-04-19

Phenol, 2,6-bis(1,1-dimethylethyl)-4-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-[[(phenylmethyl)amino]methyl]-
• 4-(BENZYLAMINO-METHYL)-2,6-DI-TERT-BUTYL-PHENOL
• 4-[(benzylamino)methyl]-2,6-ditert-butylphenol
• 2,6-di-tert-butyl-4-(benzylamino)methyl-phenol
• 4-(benzylaminomethyl)-2,6-di-tert-butyl-phenol
• N-benzyl-3,5-di-tert-butyl-4-hydroxybenzylamine
• N-benzyl-4-hydroxy-3,5-di-tert-butylbenzylamine
• SCHEMBL9709140
• 4-((Benzylamino)methyl)-2,6-di-tert-butylphenol
• DTXSID10373439
• SB83009
• 4-(benzylaminomethyl)-2,6-di-tert-butylphenol
• 79126-41-3
• 4-(Benzylaminomethyl)-2,6-ditertbutylphenol

• MDL： MFCD00389423
• Inchi： 1S/C22H31NO/c1-21(2,3)18-12-17(13-19(20(18)24)22(4,5)6)15-23-14-16-10-8-7-9-11-16/h7-13,23-24H,14-15H2,1-6H3
• InChI Key： IJYNZETULFXFCV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CNCC2C=CC=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 325.24100
• Monoisotopic Mass: 325.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 5.66790